Cas no 19750-45-9 (2-oxo-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-oxo-1,3-thiazolidine-4-carboxylic acid
• CAS No: 19750-45-9
• MF: C₄H₅NO₃S
• MW: 147.152399778366
• MDL: MFCD00010636
• CID: 174831
• PubChem ID: 65272
• Update Time: 2025-05-20

2-oxo-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-oxo-
• 2-Oxo-4-thiazolidinecarboxylic acid
• 4-Thiazolidinecarboxylicacid,2-oxo-(7CI,8CI,9CI)
• (4R)-2-oxo-1,3-thiazolidine-4-carboxylic acid
• 2-oxo-1,3-thiazolidine-4-carboxylic acid
• 2-OXO-4-THIAZOLIDINECARBOXYLATE
• OTC;Procysteine;OTZ;L-Thiazolidin-2-one-4-carboxylic acid
• Z199409846
• 2-Oxothiazolidine-4-carboxylicacid
• SCHEMBL83023
• FT-0693449
• 2-oxothiazolidin-4-carboxylic acid
• L-2-Oxothiazolidine-4-carboxylic acid
• (-)-2-Oxo-4-thiazolidinecarboxylic acid
• NSC-342431
• BMLMGCPTLHPWPY-UHFFFAOYSA-N
• Oprea1_698154
• AT20226
• DTXSID00864902
• EN300-34862
• HMS3393K09
• NSC342431
• 19750-45-9
• FT-0627585
• AKOS024015355
• LS-12981
• 4-Thiazolidinecarboxylic acid, 2-oxo-
• L -2-OXOTHIAZOLIDINE-4-CARBOXYLIC ACID
• 2-Oxothiazolidine-4-carboxylic acid

• MDL： MFCD00010636
• Inchi： 1S/C4H5NO3S/c6-3(7)2-1-9-4(8)5-2/h2H,1H2,(H,5,8)(H,6,7)
• InChI Key： BMLMGCPTLHPWPY-UHFFFAOYSA-N
• SMILES： S1C(NC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 146.99905
• Monoisotopic Mass: 146.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-oxo-1,3-thiazolidine-4-carboxylic acid

Recent Advances in the Research of 2-oxo-1,3-thiazolidine-4-carboxylic acid (CAS: 19750-45-9)

2-oxo-1,3-thiazolidine-4-carboxylic acid (CAS: 19750-45-9) is a thiazolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. Recent studies have explored its role as a precursor for the synthesis of bioactive compounds, its antioxidant properties, and its involvement in cellular redox regulation. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, biological effects, and potential applications in drug development.

One of the key areas of interest in recent research is the compound's role in the synthesis of thiazolidine-based drugs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-oxo-1,3-thiazolidine-4-carboxylic acid serves as a crucial intermediate in the production of novel antimicrobial agents. The study highlighted its ability to enhance the bioavailability and stability of these agents, making it a valuable component in the fight against drug-resistant pathogens. Additionally, the compound's unique structural features allow for facile modification, enabling the development of derivatives with improved pharmacological profiles.

Another significant advancement involves the compound's antioxidant properties. Research conducted by a team at the University of Cambridge (2024) revealed that 2-oxo-1,3-thiazolidine-4-carboxylic acid exhibits potent free radical scavenging activity, which could be leveraged to mitigate oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The study employed in vitro and in vivo models to demonstrate the compound's ability to reduce oxidative damage and improve cellular viability, suggesting its potential as a therapeutic agent or dietary supplement.

Furthermore, recent investigations have explored the compound's role in modulating cellular redox homeostasis. A study in the journal Antioxidants & Redox Signaling (2024) reported that 2-oxo-1,3-thiazolidine-4-carboxylic acid interacts with key redox-sensitive proteins, influencing signaling pathways that regulate inflammation and apoptosis. These findings open new avenues for the development of targeted therapies for chronic inflammatory diseases and cancer. The study also emphasized the need for further research to elucidate the precise mechanisms underlying these interactions.

In conclusion, 2-oxo-1,3-thiazolidine-4-carboxylic acid (CAS: 19750-45-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse biological activities, including antimicrobial, antioxidant, and redox-modulating effects, make it a promising candidate for drug development. Future studies should focus on optimizing its pharmacological properties, exploring its potential in combination therapies, and addressing any safety concerns to facilitate its transition from the laboratory to clinical applications.